Cas no 127228-54-0 (LY309887)

• Product name: LY309887
• CAS No: 127228-54-0
• MF: C₁₉H₂₃N₅O₆S
• MW: 449.48082
• CID: 162093
• PubChem ID: 135430850

LY309887 Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[[5-[2-[(6R)-2-amino-3,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl]ethyl]-2-thienyl]carbonyl]-
• LY309887
• N-[(5-{2-[(6R)-2-Amino-4-oxo-1,4,5,6,7,8-hexahydropyrido[2,3-d]py rimidin-6-yl]ethyl}-2-thienyl)carbonyl]-L-glutamic acid
• Garft II
• L-Glutamic acid,N-[[5-[2-[(6R)-2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl]ethyl]-2-thienyl]carbonyl]-(9CI)
• L-Glutamicacid, N-[[5-[2-(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)ethyl]-2-thienyl]carbonyl]-,(R)-
• Pyrido[2,3-d]pyrimidine, L-glutamic acid deriv.
• UNII-XA350X0B4R
• LY-309887
• N-((5-(2-((6R)-2-Amino-3,4,5,6,7,8-hexahydro-4-oxopyrido(2,3-d)pyrimidin-6-yl)ethyl)-2-thienyl)carbonyl)-L-glutamic acid
• SCHEMBL1065440
• Q27454726
• (2S)-2-[[5-[2-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-3H-pyrido[2,3-d]pyrimidin-6-yl]ethyl]thiophene-2-carbonyl]amino]pentanedioic acid
• 127228-54-0
• AKOS040741989
• (2S)-2-[[5-[2-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-1H-pyrido[2,3-d]pyrimidin-6-yl]ethyl]thiophene-2-carbonyl]amino]pentanedioic acid
• HY-10818
• L-Glutamic acid, N-((5-(2-((6R)-2-amino-3,4,5,6,7,8-hexahydro-4-oxopyrido(2,3-d)pyrimidin-6-yl)ethyl)-2-thienyl)carbonyl)-
• XA350X0B4R
• MS-28141
• L-Glutamic acid, N-[[5-[2-[(6R)-2-amino-3,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl]ethyl]-2-thienyl]carbonyl]-
• 6R-2',5'-THIENYL-5,10-DIDEAZATETRAHYDROFOLIC ACID; LY309887
• N-[(5-{2-[(6R)-2-AMINO-4-OXO-3,4,5,6,7,8-HEXAHYDROPYRIDO[2,3-D]PYRIMIDIN-6-YL]ETHYL}-2-THIENYL)CARBONYL]-L-GLUTAMIC ACID
• N-[(5-{2-[(6R)-2-amino-4-oxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidin-6-yl]ethyl}thiophen-2-yl)carbonyl]-L-glutamic acid
• N-[(5-{2-[(6R)-2-AMINO-4-OXO-3,4,5,6,7,8-HEXAHYDROPYRIDO[2,3-D]PYRIMIDIN-6-YL]ETHYL}-2-THIENYL)CARBONYL]-L-GLUTAMIC
• LY-309887 free acid
• SCHEMBL9381786
• CS-0002840
• G12917
• DA-75198

• Inchi： InChI=1S/C19H23N5O6S/c20-19-23-15-11(16(27)24-19)7-9(8-21-15)1-2-10-3-5-13(31-10)17(28)22-12(18(29)30)4-6-14(25)26/h3,5,9,12H,1-2,4,6-8H2,(H,22,28)(H,25,26)(H,29,30)(H4,20,21,23,24,27)/t9-,12+/m1/s1
• InChI Key： GQCXGHHHNACOGE-SKDRFNHKSA-N
• SMILES： O=C(O)CC[C@@H](C(O)=O)NC(C1=CC=C(CC[C@@H](CN2)CC3=C2N=C(N)NC3=O)S1)=O

Computed Properties

• Exact Mass: 449.13709
• Monoisotopic Mass: 449.13690464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 211Ų

Experimental Properties

• PSA: 183.21

LY309887 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives